Cas no 1239719-94-8 (2,4-Dichloro-6-iodo-pyridin-3-ylamine)

• Product Name: 2,4-Dichloro-6-iodo-pyridin-3-ylamine
• CAS No: 1239719-94-8
• MF: C₅H₃Cl₂IN₂
• MW: 288.90119099617
• CID: 5187219
• Update Time: 2025-06-13

2,4-Dichloro-6-iodo-pyridin-3-ylamine Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-6-iodopyridin-3-amine
• AT17668
• 2,4-Dichloro-6-iodo-pyridin-3-ylamine
• 3-Pyridinamine, 2,4-dichloro-6-iodo-

• Inchi： 1S/C5H3Cl2IN2/c6-2-1-3(8)10-5(7)4(2)9/h1H,9H2
• InChI Key： DNVMLSGZZQFNQK-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(=N1)Cl)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9

Additional information on 2,4-Dichloro-6-iodo-pyridin-3-ylamine

Introduction to 2,4-Dichloro-6-iodo-pyridin-3-ylamine (CAS No. 1239719-94-8)

2,4-Dichloro-6-iodo-pyridin-3-ylamine, with the CAS number 1239719-94-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include two chlorine atoms and one iodine atom attached to a pyridine ring, along with an amino group at the 3-position. These functional groups endow the molecule with a range of chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical structure of 2,4-Dichloro-6-iodo-pyridin-3-ylamine can be represented as follows:

C₆H₄Cl₂I(NH₂)

This compound is synthesized through a series of well-documented chemical reactions, starting from readily available starting materials. The synthesis typically involves the sequential introduction of the chlorine and iodine substituents onto the pyridine ring, followed by the addition of the amino group. The precise conditions and reagents used can vary depending on the specific synthetic route chosen, but common methods include electrophilic substitution and nucleophilic displacement reactions.

In recent years, 2,4-Dichloro-6-iodo-pyridin-3-ylamine has been extensively studied for its potential applications in drug discovery and development. One notable area of research is its use as a building block in the synthesis of novel antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of a series of pyridine derivatives using 2,4-Dichloro-6-iodo-pyridin-3-ylamine as a key intermediate. These derivatives exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

Beyond antiviral applications, 2,4-Dichloro-6-iodo-pyridin-3-ylamine has also shown promise in the development of anticancer drugs. A research team from the University of California, Los Angeles (UCLA) recently published findings in Cancer Research demonstrating that compounds derived from this intermediate were effective in inhibiting tumor growth in both in vitro and in vivo models. The mechanism of action involves targeting specific enzymes involved in cell proliferation and survival pathways.

The versatility of 2,4-Dichloro-6-iodo-pyridin-3-ylamine extends to its use in agrochemicals as well. A study published in Pesticide Biochemistry and Physiology highlighted its role as an intermediate in the synthesis of herbicides with improved selectivity and reduced environmental impact. The unique combination of halogen substituents on the pyridine ring allows for fine-tuning of the herbicidal properties, making it an attractive candidate for next-generation agricultural products.

In addition to its synthetic utility, 2,4-Dichloro-6-iodo-pyridin-3-ylamine has been investigated for its potential as a probe molecule in biochemical assays. Its distinct electronic properties make it suitable for use in fluorescence-based detection methods. A recent paper in Analytical Chemistry described a novel assay that utilized this compound to monitor enzyme activity with high sensitivity and specificity.

The safety profile of 2,4-Dichloro-6-iodo-pyridin-3-ylamine is an important consideration for both researchers and industry professionals. While it is not classified as a hazardous material under current regulations, proper handling and storage practices are recommended to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) and storing the compound in a cool, dry place away from incompatible materials.

In conclusion, 2,4-Dichloro-6-iodo-pyridin-3-ylamine (CAS No. 1239719-94-8) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure makes it an invaluable intermediate in the synthesis of pharmaceuticals, agrochemicals, and biochemical probes. Ongoing research continues to uncover new applications and optimize existing methods for its use, solidifying its position as a key player in modern chemical research.